Cas no 19035-45-1 (Phenol,4,4'-(2-quinolinylmethylene)bis-, hydrochloride (1:1))

• Product Name: Phenol,4,4'-(2-quinolinylmethylene)bis-, hydrochloride (1:1)
• CAS No: 19035-45-1
• MF: C₂₂H₁₈ClNO₂
• MW: 363.836824893951
• CID: 215930
• PubChem ID: 3084302
• Update Time: 2025-04-19

Phenol,4,4'-(2-quinolinylmethylene)bis-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Phenol,4,4'-(2-quinolinylmethylene)bis-, hydrochloride (1:1)
• 4-[(4-hydroxyphenyl)-quinolin-2-ylmethyl]phenol,hydrochloride
• Normolaxol
• 4,4'-(2-Quinolylmethylene)diphenol hydrochloride
• 4,4'-(quinolin-2-ylmethanediyl)diphenol
• Phenol, 4,4'-(2-quinolinylmethylene)bis-, hydrochloride
• 4-[(4-hydroxyphenyl)-quinolin-2-ylmethyl]phenol;hydrochloride
• SCHEMBL4655683
• VAJ959A5I8
• QUINOLINYLMETHYLENE BIS PHENOL HCL [WHO-DD]
• 19035-45-1
• BIS(4-HYDROXYPHENYL)QUINOL-2-YLMETHANE HYDROCHLORIDE
• DTXSID60172515
• Quinolinylmethylene bis phenol hcl
• Q27291730
• PHENOL, 4,4'-(2-QUINOLINYLMETHYLENE)BIS-, HYDROCHLORIDE (1:1)
• UNII-VAJ959A5I8

• Inchi： 1S/C22H17NO2.ClH/c24-18-10-5-16(6-11-18)22(17-7-12-19(25)13-8-17)21-14-9-15-3-1-2-4-20(15)23-21;/h1-14,22,24-25H;1H
• InChI Key： KTWAYWIMJNRRQT-UHFFFAOYSA-N
• SMILES： Cl.OC1C=CC(=CC=1)C(C1C=CC(=CC=1)O)C1C=CC2C=CC=CC=2N=1

Computed Properties

• Exact Mass: 327.12601
• Monoisotopic Mass: 363.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.274
• Boiling Point: 530.1°Cat760mmHg
• Flash Point: 274.4°C
• Refractive Index: 1.703
• PSA: 53.35